Cas no 1214383-63-7 (2,5-Dibromo-3-iodopyridine)

• Product Name: 2,5-Dibromo-3-iodopyridine
• CAS No: 1214383-63-7
• MF: C₅H₂Br₂IN
• MW: 362.788551807404
• MDL: MFCD13185519
• CID: 1089034
• PubChem ID: 71721362
• Update Time: 2025-05-20

2,5-Dibromo-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-iodopyridine
• E90846
• DTXSID20856960
• AB92979
• 1214383-63-7
• AKOS022174266
• CS-0195034
• MFCD13185519
• A891695
• Pyridine, 2,5-dibromo-3-iodo-
• SCHEMBL24404928

• MDL： MFCD13185519
• Inchi： 1S/C5H2Br2IN/c6-3-1-4(8)5(7)9-2-3/h1-2H
• InChI Key： HCJCZPFLGOJQFD-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1)Br)Br

Computed Properties

• Exact Mass: 362.75782g/mol
• Monoisotopic Mass: 360.75987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,5-Dibromo-3-iodopyridine

Introduction to 2,5-Dibromo-3-iodopyridine (CAS No. 1214383-63-7)

2,5-Dibromo-3-iodopyridine (CAS No. 1214383-63-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique halogenated pyridine structure, offers a wide range of applications due to its reactivity and functional versatility. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of 2,5-Dibromo-3-iodopyridine, drawing on the latest research findings to provide a detailed and up-to-date overview.

The molecular formula of 2,5-Dibromo-3-iodopyridine is C₅H₂Br₂I₁N₁, with a molecular weight of approximately 340.88 g/mol. The compound features a pyridine ring substituted with two bromine atoms at the 2 and 5 positions and an iodine atom at the 3 position. This specific arrangement of halogens imparts unique chemical properties to the molecule, making it an attractive starting material for various synthetic transformations.

In terms of physical properties, 2,5-Dibromo-3-iodopyridine is typically a solid at room temperature with a melting point ranging from 100 to 105°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics are crucial for its use in solution-based reactions and analytical techniques.

The synthesis of 2,5-Dibromo-3-iodopyridine can be achieved through several routes, each with its own advantages and limitations. One common method involves the sequential halogenation of pyridine. Initially, pyridine is brominated at the 2 and 5 positions using bromine or N-bromosuccinimide (NBS) in the presence of a suitable catalyst such as iron(III) chloride (FeCl₃). Subsequently, the resulting 2,5-dibromopyridine is iodinated at the 3 position using iodine or an iodinating agent like N-iodosuccinimide (NIS). This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

An alternative approach involves the direct synthesis from a suitable precursor. For instance, starting from 3-bromopyridine, sequential bromination and iodination can be performed to achieve the desired product. This method often benefits from milder reaction conditions and can be more cost-effective on a larger scale.

2,5-Dibromo-3-iodopyridine has found extensive applications in organic synthesis due to its reactivity as a nucleophile and electrophile. The presence of multiple halogens makes it an excellent substrate for cross-coupling reactions such as Suzuki-Miyaura coupling and Stille coupling. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and materials with specific functional properties.

In medicinal chemistry, 2,5-Dibromo-3-iodopyridine serves as a valuable building block for the development of novel drugs. Its halogenated structure allows for easy functionalization through various chemical transformations, enabling the creation of diverse pharmacophores. Recent studies have explored its potential in developing antiviral agents and anticancer drugs. For example, researchers have synthesized derivatives of 2,5-Dibromo-3-iodopyridine that exhibit potent antiviral activity against influenza viruses by targeting specific viral proteins.

In materials science, 2,5-Dibromo-3-iodopyridine has been utilized in the synthesis of conjugated polymers and small molecules for optoelectronic applications. The pyridine ring provides electronic conjugation, while the halogens can be used for further functionalization or cross-linking reactions. This combination makes it suitable for applications in organic light-emitting diodes (OLEDs), solar cells, and sensors.

The environmental impact of 2,5-Dibromo-3-iodopyridine is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Research into greener synthetic methods that reduce waste and energy consumption is ongoing to further enhance its sustainability profile.

In conclusion, 2,5-Dibromo-3-iodopyridine (CAS No. 1214383-63-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure enables diverse applications in organic synthesis, medicinal chemistry, and materials science. By leveraging the latest research findings and innovative synthetic strategies, scientists can continue to unlock new possibilities for this versatile molecule.